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A Comparative Analysis of Human vs. Rat
Galanin (1-19) Activity
For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the biological activity of the N-terminal fragment

(1-19) of Galanin in humans and rats. Due to the critical role of Galanin in a multitude of

physiological processes, including neurotransmission, hormone secretion, and pain perception,

understanding species-specific differences is paramount for translational research and drug

development. This document summarizes available quantitative data, outlines key experimental

methodologies, and visualizes relevant biological pathways and workflows.

While a comprehensive, head-to-head comparison of human versus rat Galanin (1-19) across

all receptor subtypes is not extensively documented in a single study, this guide synthesizes

the available data from multiple sources to provide the most complete comparison possible. It

is important to note the high degree of amino acid sequence homology between human and rat

Galanin receptors: GALR1 (93%), GALR2 (92%), and GALR3 (89-90%).[1][2]

Quantitative Data Summary
The following tables summarize the available binding affinity and potency data for Galanin (1-

19) and the full-length Galanin peptides in human and rat systems. This data is essential for

interpreting experimental results and for the design of species-specific pharmacological tools.
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Table 1: Binding Affinity of Galanin (1-19) at Galanin Receptors

Ligand Receptor Species
Assay
Type

Paramete
r

Value
Referenc
e

Human

Galanin (1-

19)

GALR1 Human
Radioligan

d Binding
pIC50 9.5 [3]

Rat/Mouse

Galanin (1-

19)

GALR3 Rat
Radioligan

d Binding
pKi 8.2

Data for a direct comparison of human and rat Galanin (1-19) on all receptor subtypes is

limited. The table reflects the currently available public data.

Table 2: Binding Affinity of Full-Length Galanin at Galanin Receptors

Ligand Receptor Species
Assay
Type

Paramete
r

Value
(nM)

Referenc
e

Human

Galanin
GALR2 Human

Radioligan

d Binding
Kd 0.3 [4]

Porcine

Galanin
GALR3 Human

Radioligan

d Binding
IC50 12 [4]

Human

Galanin
GALR3 Human

Radioligan

d Binding
IC50 75 [4]

This data for full-length galanin peptides provides insight into the potential species-specific

interactions with the receptors.

Signaling Pathways and Experimental Workflow
To visually represent the biological context and experimental approaches, the following

diagrams have been generated using Graphviz (DOT language).
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Caption: Differential G-protein coupling of Galanin receptors.

Preparation

Assays

Data Analysis

Cell Culture
(Expressing human or rat

GALR1, GALR2, or GALR3)

Membrane Preparation

Radioligand Binding Assay
(Determine Ki/Kd)

Functional Assays
(GTPγS, cAMP)

(Determine EC50/IC50)

Data Analysis and Comparison
(Human vs. Rat Galanin (1-19))

Click to download full resolution via product page

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b15507656?utm_src=pdf-body-img
https://www.benchchem.com/product/b15507656?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15507656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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